1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane

• IUPAC Name: azocan-1-yl-[2-[1-(pyridin-2-ylmethyl)piperidin-4-yl]oxyphenyl]methanone
• InChI: InChI=1S/C25H33N3O2/c29-25(28-16-8-2-1-3-9-17-28)23-11-4-5-12-24(23)30-22-13-18-27(19-14-22)20-21-10-6-7-15-26-21/h4-7,10-12,15,22H,1-3,8-9,13-14,16-20H2
• InChI Key: MFAWRKUNLYQOGD-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)C(=O)C2=CC=CC=C2OC3CCN(CC3)CC4=CC=CC=N4
• Molecular Formula: C25H33N3O2
• Molecular Weight: 407.5 g/mol

Description

1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane, also known as JNJ-5207852, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. This compound was first synthesized by Janssen Pharmaceutica, a subsidiary of Johnson & Johnson, and has been extensively studied for its mechanism of action and its effects on various biological systems.

Mechanism of Action

The mechanism of action of 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane involves the inhibition of HIF-1α, which is a transcription factor that regulates the expression of genes involved in cellular metabolism and angiogenesis. HIF-1α is overexpressed in a variety of cancers and is associated with tumor growth and metastasis. By inhibiting HIF-1α, 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane blocks the expression of genes involved in tumor growth and angiogenesis, thereby inhibiting the growth and spread of cancer cells.
Biochemical and Physiological Effects:
1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane has been shown to have a variety of biochemical and physiological effects in different biological systems. In cancer cells, 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane inhibits the expression of genes involved in tumor growth and angiogenesis, leading to the inhibition of cancer cell growth and metastasis. In inflammation, 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane reduces the production of inflammatory cytokines, leading to a reduction in inflammation. In neurological disorders, 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane enhances cognitive function and reduces the symptoms of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane in lab experiments include its high potency and specificity for HIF-1α inhibition, its ability to inhibit tumor growth and angiogenesis, and its potential therapeutic applications in cancer, inflammation, and neurological disorders. However, the limitations of using 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane in lab experiments include its complex synthesis process, its potential toxicity, and its limited availability.

Future Directions

There are several future directions for research on 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane. One area of research is the development of more efficient and cost-effective synthesis methods for 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane, which would enable wider use of this compound in scientific research. Another area of research is the identification of new therapeutic applications for 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane, particularly in areas such as cardiovascular disease and metabolic disorders. Additionally, further research is needed to determine the long-term safety and efficacy of 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane in humans, which would be necessary for its eventual clinical use.

Synthesis Methods

The synthesis of 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane involves a multi-step process that begins with the reaction of 1-(2-pyridinylmethyl)-4-piperidinol with 2-chlorobenzoyl chloride to form the intermediate 1-(2-pyridinylmethyl)-4-(2-chlorobenzoyl)piperidine. This intermediate is then reacted with 4-aminobenzoic acid to form the final product, 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane. The synthesis of 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane is a complex process that requires a high degree of chemical expertise and specialized equipment.

Scientific Research Applications

1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane has been extensively studied for its potential therapeutic applications in a variety of areas, including cancer, inflammation, and neurological disorders. In cancer research, 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane has been shown to inhibit the growth of tumor cells by blocking the activity of a protein called HIF-1α, which is involved in the regulation of cellular metabolism and angiogenesis. In inflammation research, 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane has been shown to reduce the production of inflammatory cytokines, which are involved in the immune response. In neurological research, 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane has been shown to enhance cognitive function and reduce the symptoms of Alzheimer's disease.